Cas no 2877646-67-6 (4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine)

• Product Name: 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine
• CAS No: 2877646-67-6
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 5328791
• PubChem ID: 165435506
• Update Time: 2025-07-02

4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine
• AKOS040858452
• F6670-7135
• 2877646-67-6
• 3-[1-(5,6-Dimethyl-4-pyrimidinyl)-3-azetidinyl]-1,2,4-triazolo[4,3-a]pyridine

• Inchi： 1S/C15H16N6/c1-10-11(2)16-9-17-14(10)20-7-12(8-20)15-19-18-13-5-3-4-6-21(13)15/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： BQYFHMOWACRMMR-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CN(C4C(C)=C(C)N=CN=4)C3)N1C=CC=C2

Computed Properties

• Exact Mass: 280.14364454g/mol
• Monoisotopic Mass: 280.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.54±0.37(Predicted)

Additional information on 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine

Introduction to 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine (CAS No. 2877646-67-6)

4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine, identified by its CAS number 2877646-67-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes multiple fused rings and functional groups. The presence of a pyrimidine core, combined with azetidine and triazolopyridine moieties, makes it a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine lends itself to diverse biological activities. Pyrimidine derivatives are well-known for their pharmacological relevance, often serving as key structural components in antiviral, anticancer, and antimicrobial agents. The incorporation of the [1,2,4]triazolo[4,3-a]pyridine scaffold into the molecule introduces additional potential binding sites for biological targets, enhancing its therapeutic potential.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced efficacy and reduced side effects. The compound 2877646-67-6 exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. The azetidine ring contributes to the molecule's flexibility, allowing it to adopt conformations that may optimize interactions with biological receptors. This structural versatility is particularly valuable in drug design, where precise molecular interactions are critical for therapeutic success.

One of the most compelling aspects of 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, pyrimidine-based compounds have shown promise in targeting enzymes such as kinases and polymerases, which are often dysregulated in cancer and viral infections. The triazolopyridine moiety specifically has been implicated in modulating enzyme activity through allosteric binding or covalent inhibition mechanisms. Such mechanisms are highly sought after in drug development due to their potential for high selectivity and potency.

The synthesis of 2877646-67-6 represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure the formation of the desired fused ring system without unintended byproducts. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also underscore the importance of precision in constructing biologically active molecules.

From a computational chemistry perspective, the molecular properties of 4,5-dimethyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have been used to elucidate its electronic structure and identify potential hydrogen bonding interactions with biological targets. These studies provide valuable insights into how the compound might bind to proteins or nucleic acids and offer a rational basis for designing derivatives with improved pharmacological profiles.

The pharmacological evaluation of CAS No. 2877646-67-6 has revealed several intriguing properties. In vitro assays have demonstrated that this compound exhibits moderate activity against certain kinases associated with cancer cell proliferation. Additionally, preliminary studies suggest that it may interfere with viral replication by inhibiting essential enzymes required for viral genome synthesis. These findings are particularly promising given the ongoing global efforts to develop treatments for emerging infectious diseases.

The development of novel therapeutic agents often requires optimization of physicochemical properties such as solubility and metabolic stability. The structural features of 2877646-67-6, including its hydrophobicity and lipophilicity balance provided by the methyl groups and heterocyclic rings, contribute to its favorable pharmacokinetic profile. Furthermore，the compound's stability under various conditions ensures that it can be formulated into viable drug products suitable for clinical use.

Future research on CAS No. 2877646-67-6 will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques， scientists aim to identify analogs with enhanced potency or selectivity against specific disease targets。 This iterative process is essential for translating promising candidates like this one into effective treatments that can address unmet medical needs.

The interdisciplinary nature of studying compounds such as 2877646-67-6 underscores the importance of collaboration between chemists、biologists、pharmacologists，and computational scientists。 Each discipline contributes unique expertise that collectively advances our understanding of how these molecules interact with biological systems and how they can be optimized for therapeutic use。 This collaborative approach is fundamental to driving innovation in pharmaceutical research.

In conclusion, 4 ,5 - dimethyl - 6 - ( 3 - { [ 1 , 2 , 4 ] triazolo [ 4 , 3 - a ] pyridin - 3 - yl } azetidin - 1 - yl ) pyrimidine ( CAS No . 2877646 - 67 - 6) represents an exciting advancement in medicinal chemistry。 Its complex structure ， promising biological activities ， and favorable physicochemical properties position it as a valuable scaffold for further development。 As research continues ， we can expect this compound to play an increasingly important role in addressing some of today's most pressing medical challenges。